![molecular formula C21H23N3O B286830 N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide](/img/structure/B286830.png)
N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, also known as DPP-4 inhibitor, is a class of drugs used in the treatment of type 2 diabetes mellitus. It works by inhibiting the enzyme dipeptidyl peptidase-4 (DPP-4), which is responsible for the breakdown of incretin hormones in the body. This leads to increased insulin secretion and decreased glucagon secretion, resulting in lower blood glucose levels.
Mechanism of Action
N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors work by inhibiting the enzyme this compound, which is responsible for the breakdown of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting this compound, these drugs increase the levels of GLP-1 and GIP in the body, which stimulate insulin secretion and inhibit glucagon secretion. This leads to lower blood glucose levels and improved glycemic control.
Biochemical and Physiological Effects:
In addition to their effects on blood glucose levels, this compound inhibitors have also been shown to have beneficial effects on lipid metabolism, inflammation, and oxidative stress. These drugs have been shown to decrease triglyceride levels and increase high-density lipoprotein (HDL) cholesterol levels. They have also been shown to reduce markers of inflammation and oxidative stress, which are associated with the development of cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors in lab experiments is their specificity for the this compound enzyme. This allows researchers to study the effects of inhibiting this enzyme on various physiological processes, including glucose metabolism and cardiovascular function. However, one limitation of these drugs is their potential to interact with other enzymes and receptors in the body, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors. One area of interest is the development of new and more potent inhibitors that can effectively lower blood glucose levels and improve cardiovascular health. Another area of research is the investigation of the long-term effects of this compound inhibitors on various physiological processes, including glucose metabolism, lipid metabolism, and inflammation. Finally, researchers are also exploring the potential use of this compound inhibitors in the prevention and treatment of other diseases, including cancer and Alzheimer's disease.
Synthesis Methods
The synthesis of N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors involves several steps, including the preparation of starting materials, reaction conditions, and purification methods. One of the most commonly used methods for synthesizing this compound inhibitors is the Suzuki-Miyaura coupling reaction, which involves the reaction of an arylboronic acid with an aryl halide in the presence of a palladium catalyst.
Scientific Research Applications
N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors have been extensively studied for their therapeutic potential in the treatment of type 2 diabetes mellitus. Several clinical trials have demonstrated their effectiveness in lowering blood glucose levels and improving glycemic control in patients with type 2 diabetes. In addition, this compound inhibitors have also been shown to have beneficial effects on cardiovascular health, including reducing the risk of heart failure and improving endothelial function.
Properties
Molecular Formula |
C21H23N3O |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
N-(2,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C21H23N3O/c1-5-17-8-6-7-9-20(17)24-16(4)18(13-22-24)21(25)23-19-11-10-14(2)12-15(19)3/h6-13H,5H2,1-4H3,(H,23,25) |
InChI Key |
AOMYRYUWJKNTDS-UHFFFAOYSA-N |
SMILES |
CCC1=CC=CC=C1N2C(=C(C=N2)C(=O)NC3=C(C=C(C=C3)C)C)C |
Canonical SMILES |
CCC1=CC=CC=C1N2C(=C(C=N2)C(=O)NC3=C(C=C(C=C3)C)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.